Cas no 5633-14-7 (Benzetimide hydrochloride)

Benzetimide hydrochloride Properties

Names and Identifiers

• [3,4'-Bipiperidine]-2,6-dione,3-phenyl-1'-(phenylmethyl)-, hydrochloride (1:1)
• 2-[1-benzyl-4-piperidyl]-2-phenylglutarimide
• 3-(1-benzylpiperidin-4-yl)-3-phenylpiperidine-2,6-dione,hydrochloride
• Benzetimide Hydrochloride
• Dexetimide·HCl (R 16470)
• R4929
• (3,4'-Bipiperidine)-2,6-dione, 3-phenyl-1'-(phenylmethyl)-, monohydrochloride
• 2-(1-Benzyl-4-piperidyl)-2-phenylglutarimide monohydrochloride
• 3-Phenyl-
• Benzetimide HCl
• Benzetimide hydrochloride [USAN]
• Dioxatrine
• dl-1-Benzyl-4-(2,6-dioxo-3-phenyl-3-piperidyl)piperidine hydrochloride
• dl-2-(1-Benzyl-4-piperidyl)-2-phenylglutarimide hydrochloride
• McN-JR 4929
• Spasmentral
• UNII-V6ERX20PHB
• 3-Phenyl-1'-(phenylmethyl)-[3,4'-bipiperidine]-2,6-dione monohydrochloride
• Benzetimide hydrochloride
• DTXSID101036320
• MS-26755
• NS00080966
• JANSSEN R 4929
• Benzetimide hydrochloride (USAN)
• BCP28424
• 3-Phenyl-1'-(phenylmethyl)(3,4'-bipiperidine)-2,6-dione monohydrochloride
• V6ERX20PHB
• BCP11991
• D03087
• Glutarimide, 2-(1-benzyl-4-piperidyl)-2-phenyl-, hydrochloride
• CHEMBL545131
• CS-5308
• McN-JR4929
• Benzetimide (hydrochloride)
• EINECS 227-072-8
• SMR000718634
• SCHEMBL635393
• HY-B1547A
• JANSSEN R 492
• BENZETIMIDE HYDROCHLORIDE [MI]
• R 4929
• FT-0696859
• MCN-JR-4929-11
• Q27291593
• Benzetimide HCl; R4929 HCl; R 4929 HCl; R-4929 HCl
• MLS001201802
• JANSSEN-R-492
• 3-(1-benzylpiperidin-4-yl)-3-phenylpiperidine-2,6-dione;hydrochloride
• 1'-benzyl-3-phenyl-3,4'-bipiperidine-2,6-dione hydrochloride
• 5633-14-7
• Dioxatrine (TN)
• AC-28141
• 5633-14-7 (HCl)
• F85330
• AKOS025402010
• BENZETIMIDE HYDROCHLORIDE
• XSOOSXRNMDUWEM-UHFFFAOYSA-N
• 3-Phenyl-1'-(phenylmethyl)-[3,4'-bipiperidine]-2,6-dione Hydrochloride; 2-(1-Benzyl-4-piperidyl)-2-phenyl-glutarimide Monohydrochloride; 3-Phenyl-1'-(phenylmethyl)-[3,4'-bipiperidine]-2,6-dione Monohydrochloride; R 4929; Spasmentral
• DA-71381
• 2-[1-BENZYL-4-PIPERIDYL]-2-PHENYLGLUTARIMIDE
• +Expand

• MDL： MFCD00210783
• InChIKey： XSOOSXRNMDUWEM-UHFFFAOYSA-N
• Inchi： InChI=1S/C23H26N2O2.ClH/c26-21-11-14-23(22(27)24-21,19-9-5-2-6-10-19)20-12-15-25(16-13-20)17-18-7-3-1-4-8-18;/h1-10,20H,11-17H2,(H,24,26,27);1H
• SMILES： O=C(C(C1CCN(CC2=CC=CC=C2)CC1)(C3=CC=CC=C3)CC4)NC4=O.[H]Cl

Computed Properties

• Exact Mass: 398.1761058g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 398.1761058g/mol
• Heavy Atom Count: 28
• Complexity: 529
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Melting Point: 299-301.5 ºC
• Solubility: H2O: 6.25 mg/mL